1-Cyclopropyl-3-((tetrahydrofuran-2-yl)methyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Typically, a description of a chemical compound includes its molecular formula, structure, and other identifiers like CAS number. It might also include information about its occurrence in nature or uses .
Synthesis Analysis
This would involve a detailed look at how the compound is synthesized, including the starting materials, reaction conditions, and steps involved .Molecular Structure Analysis
This involves understanding the arrangement of atoms in the molecule and can be determined using techniques like X-ray crystallography, NMR spectroscopy, and computational chemistry .Chemical Reactions Analysis
This would involve studying the reactions that the compound undergoes, including its reactivity and the conditions under which it reacts .Physical and Chemical Properties Analysis
This would include properties like melting point, boiling point, solubility, and stability. Chemical properties might include reactivity, acidity or basicity, and redox potential .Scientific Research Applications
Urease Inhibitors for Medical Applications
Urease is an enzyme that catalyzes the hydrolysis of urea, implicated in infections caused by Helicobacter pylori and Proteus species. Research on urease inhibitors, including various urea derivatives, has been stimulated due to their potential in treating such infections. For example, hydroxamic acids, phosphoramidates, and quinones are among the major classes of structures with urease inhibitory activity. This suggests that structurally complex urea derivatives could have medicinal applications, particularly in developing treatments for gastric and urinary tract infections (Kosikowska & Berlicki, 2011).
Biosensors for Urea Detection
Urea biosensors represent another field of application for urea-related research. These biosensors employ enzymes like urease to detect and quantify urea concentration, crucial in diagnosing various conditions such as renal failure and urinary tract obstructions. The development of urea biosensors incorporates various materials for enzyme immobilization, indicating the significance of urea and its derivatives in analytical and diagnostic technologies (Botewad et al., 2021).
Agricultural and Environmental Applications
Research into slow-release fertilizers, such as ureaform, illustrates the agricultural applications of urea derivatives. Ureaform is a condensation product of urea and formaldehyde, showcasing the potential of modified urea compounds in providing a regulated nitrogen supply to crops, thereby enhancing fertility management and reducing environmental pollution (Alexander & Helm, 1990).
Drug Design and Therapeutic Potential
Ureas play a significant role in drug design, owing to their unique hydrogen bonding capabilities. They are incorporated into small molecules displaying a wide range of bioactivities, including kinase modulation, solubility enhancement, and toxicity reduction. This indicates the flexibility of urea-based structures in medicinal chemistry, offering avenues for creating more effective and targeted therapies (Jagtap et al., 2017).
Ethylene-Action Inhibition in Postharvest Quality Management
The ethylene-action inhibitor 1-methylcyclopropene (1-MCP) has been used to investigate the role of ethylene in the ripening and senescence of fruits and vegetables. This illustrates the application of cyclopropyl-containing compounds in improving postharvest management and extending the shelf life of perishable products (Li et al., 2016).
Mechanism of Action
Mode of Action
Compounds containing a tetrahydrofuran group, like this one, are often involved in nucleophilic substitution reactions .
Biochemical Pathways
Without specific information on “1-Cyclopropyl-3-((tetrahydrofuran-2-yl)methyl)urea”, it’s difficult to say which biochemical pathways it might affect. Indole derivatives, which share some structural similarities with this compound, have been found to possess various biological activities, affecting a wide range of pathways .
Pharmacokinetics
The presence of the ether oxygen in the tetrahydrofuran group can potentially improve the solubility and bioavailability of the compound .
Result of Action
Compounds with similar structures have shown a broad range of biological activities, including antiviral, anti-inflammatory, and anticancer effects .
Safety and Hazards
Properties
IUPAC Name |
1-cyclopropyl-3-(oxolan-2-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2O2/c12-9(11-7-3-4-7)10-6-8-2-1-5-13-8/h7-8H,1-6H2,(H2,10,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIQBPKRQYFZCRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC(=O)NC2CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.